Cas no 1114866-43-1 (3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)

3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione structure
1114866-43-1 structure
Product Name:3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
CAS No:1114866-43-1
MF:C16H18N2O2S
MW:302.391322612762
CID:5342705
Update Time:2023-11-20

3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-isopropylphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
    • 3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
    • 3-(4-isopropylphenyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
    • 3-(4-propan-2-ylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
    • Inchi: 1S/C16H18N2O2S/c1-11(2)12-7-9-13(10-8-12)16-17-14-5-3-4-6-15(14)21(19,20)18-16/h3-11,16-18H,1-2H3
    • InChI Key: AKKKGAWOXQZLMH-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2NC(C2C=CC(=CC=2)C(C)C)N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 449
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66.6

3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Pricemore >>

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